4-(Tetrahydrofuran-3-yl)benzene-1,3-diol

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 4-(oxolan-3-yl)benzene-1,3-diol
• InChI: InChI=1S/C10H12O3/c11-8-1-2-9(10(12)5-8)7-3-4-13-6-7/h1-2,5,7,11-12H,3-4,6H2
• InChI Key: FUKQOJUXJRTDBH-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C2=C(C=C(C=C2)O)O

Description

4-(Tetrahydrofuran-3-yl)benzene-1,3-diol is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.56 g of 3-(2,4-bis(benzyloxy)-phenyl)tetrahydrofuran-3-ol in 25 ml of ethyl acetate, in the presence of 780 mg of palladium-on-charcoal at 10%, is stirred at ambient temperature under a hydrogen pressure of 5 bar for 7 hours. The reaction medium is filtered and then the filtrate is evaporated. The residue is chromatographed on silica gel, elution being carried out with 50/50 heptane/ethyl acetate. The solid obtained is crystallized from dichloromethane/heptane. 285 mg of 4-(tetrahydrofuran-3-yl)benzene-1,3-diol are obtained in the form of a white powder. Yield=36%.